Cas no 2305253-54-5 (5-Methoxypiperidin-3-ol)

• Product Name: 5-Methoxypiperidin-3-ol
• CAS No: 2305253-54-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6158640
• PubChem ID: 138987528
• Update Time: 2025-05-26

5-Methoxypiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxypiperidin-3-ol
• 2305253-54-5
• EN300-6763508
• 5-Methoxypiperidin-3-ol

• Inchi： 1S/C6H13NO2/c1-9-6-2-5(8)3-7-4-6/h5-8H,2-4H2,1H3
• InChI Key： SCURWHOZLNXVPF-UHFFFAOYSA-N
• SMILES： O(C)C1CNCC(C1)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-Methoxypiperidin-3-ol

Comprehensive Overview of 5-Methoxypiperidin-3-ol (CAS No. 2305253-54-5): Properties, Applications, and Research Insights

5-Methoxypiperidin-3-ol (CAS No. 2305253-54-5) is a specialized organic compound belonging to the piperidine derivatives class, which has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a methoxy group at the 5-position and a hydroxyl group at the 3-position of the piperidine ring. Such modifications make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical applications.

The growing interest in 5-Methoxypiperidin-3-ol is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its potential as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry. Its stereochemical properties enable the creation of enantiomerically pure compounds, which are critical for developing therapeutics with reduced side effects. This aligns with current industry trends favoring green chemistry and sustainable synthesis methods.

From a physicochemical perspective, 5-Methoxypiperidin-3-ol exhibits moderate polarity due to its functional groups, making it soluble in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular stability under ambient conditions facilitates handling in laboratory settings, though storage recommendations typically suggest inert atmospheres for long-term preservation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for purity verification, addressing the pharmaceutical industry's stringent quality requirements.

In drug development, 5-Methoxypiperidin-3-ol serves as a precursor for CNS-targeting agents, leveraging its ability to cross the blood-brain barrier. Recent studies explore its incorporation into neuromodulators and GPCR ligands, responding to the surge in demand for neurological disorder treatments. These applications resonate with trending searches like "piperidine derivatives in medicine" or "new Alzheimer's disease drug candidates," highlighting its relevance to contemporary health challenges.

The compound's utility extends beyond pharmaceuticals. In material science, its derivatives contribute to designing advanced polymers with tailored thermal and mechanical properties. This interdisciplinary appeal positions 5-Methoxypiperidin-3-ol as a compound of interest for researchers investigating "smart materials" or "biodegradable coatings," topics frequently queried in scientific databases.

Quality control protocols for CAS No. 2305253-54-5 emphasize rigorous spectroscopic characterization and chromatographic analysis to ensure batch-to-batch consistency. Suppliers often provide certificates of analysis (CoA) detailing parameters like residual solvents and enantiomeric excess, catering to the pharmaceutical sector's compliance needs. Such documentation addresses common purchaser concerns about "high-purity piperidine compounds" and "GMP-grade chemical intermediates."

Ongoing research investigates novel synthetic routes to 5-Methoxypiperidin-3-ol, including catalytic asymmetric hydrogenation and enzymatic resolution methods. These approaches align with the global push toward atom-efficient processes, a subject dominating discussions at recent chemistry conferences. The compound's scalability potential makes it attractive for industrial applications, particularly when paired with emerging technologies like continuous flow chemistry.

Environmental and safety assessments indicate that 5-Methoxypiperidin-3-ol requires standard laboratory precautions, with no extraordinary hazards reported. This safety profile enhances its appeal compared to more reactive piperidine analogs, addressing frequent queries about "safe heterocyclic compound handling." Proper disposal methods follow general organic waste guidelines, though incineration with scrubbers is recommended to minimize ecological impact.

Market analysts note increasing demand for CAS 2305253-54-5, driven by expanding R&D budgets in Asia-Pacific and North American pharmaceutical hubs. Custom synthesis services frequently list this compound in their catalogs, often alongside related keywords like "tailor-made piperidines" or "contract research chemicals." Pricing trends reflect its status as a low-volume high-value intermediate, with costs varying based on purity grades and order quantities.

Future prospects for 5-Methoxypiperidin-3-ol include potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly evolving areas in medicinal chemistry. Its structural flexibility allows for diverse modifications, keeping it relevant to next-generation drug discovery paradigms. This forward-looking perspective responds to increasing searches for "innovative drug scaffolds 2024" and "emerging chemical entities," ensuring the compound's continued scientific and commercial significance.